Cas no 89036-72-6 (1-Propanamine, 2-hydrazino-N-methyl-)

• Product Name: 1-Propanamine, 2-hydrazino-N-methyl-
• CAS No: 89036-72-6
• MF: C₄H₁₃N₃
• MW: 103.166120290756
• CID: 615037
• PubChem ID: 13183615
• Update Time: 2025-04-19

1-Propanamine, 2-hydrazino-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-hydrazino-N-methyl-
• 2-hydrazinyl-N-methylpropan-1-amine
• DTXSID00525506
• 89036-72-6
• SCHEMBL21019957
• AKOS006338367

• Inchi： 1S/C4H13N3/c1-4(7-5)3-6-2/h4,6-7H,3,5H2,1-2H3
• InChI Key： OHGOWGOFBSVQNQ-UHFFFAOYSA-N
• SMILES： N(C(C)CNC)N

Computed Properties

• Exact Mass: 103.110947427g/mol
• Monoisotopic Mass: 103.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.1Ų